Cas no 1563215-54-2 (3-(1-ethyl-1H-imidazol-5-yl)prop-2-en-1-amine)

• Product Name: 3-(1-ethyl-1H-imidazol-5-yl)prop-2-en-1-amine
• CAS No: 1563215-54-2
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 6288832
• PubChem ID: 66135378
• Update Time: 2025-05-19

3-(1-ethyl-1H-imidazol-5-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-imidazol-5-yl)prop-2-en-1-amine
• EN300-1867903
• 1563215-54-2

• Inchi： 1S/C8H13N3/c1-2-11-7-10-6-8(11)4-3-5-9/h3-4,6-7H,2,5,9H2,1H3/b4-3+
• InChI Key： LPQISIJZQKAROV-ONEGZZNKSA-N
• SMILES： N1(C=NC=C1/C=C/CN)CC

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(1-ethyl-1H-imidazol-5-yl)prop-2-en-1-amine

Professional Introduction to 3-(1-ethyl-1H-imidazol-5-yl)prop-2-en-1-amine (CAS No. 1563215-54-2)

3-(1-ethyl-1H-imidazol-5-yl)prop-2-en-1-amine, identified by the CAS number 1563215-54-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a propenylamine moiety linked to an ethyl-substituted imidazole ring, which contributes to its distinctive reactivity and binding capabilities.

The imidazole ring, a common pharmacophore in drug discovery, plays a crucial role in the biological activity of many therapeutic agents. In particular, the ethyl-substituted imidazole moiety in 3-(1-ethyl-1H-imidazol-5-yl)prop-2-en-1-amine enhances its interaction with biological targets, making it a valuable scaffold for developing novel pharmacological entities. Recent studies have highlighted the importance of such imidazole derivatives in modulating enzyme activity and receptor binding, which are critical for therapeutic intervention.

One of the most compelling aspects of 3-(1-ethyl-1H-imidazol-5-yl)prop-2-en-1-amine is its versatility in synthetic chemistry. The propenylamine group provides a reactive site for further functionalization, enabling the construction of more complex molecular architectures. This flexibility has been exploited in various synthetic pathways, including cross-coupling reactions and nucleophilic substitutions, which are fundamental to modern drug development. The compound's ability to undergo multiple transformations makes it an indispensable tool for medicinal chemists seeking to design innovative therapeutics.

Recent advancements in computational chemistry have further illuminated the potential of 3-(1-ethyl-1H-imidazol-5-yl)prop-2-en-1-amine. Molecular modeling studies have demonstrated that this compound can effectively interact with a wide range of biological targets, including kinases and ion channels. These interactions are mediated by the precise arrangement of atoms within the imidazole and propenylamine groups, which facilitate hydrogen bonding and hydrophobic interactions with protein surfaces. Such insights have guided the optimization of lead compounds in drug discovery pipelines.

The pharmacological profile of 3-(1-ethyl-1H-imidazol-5-yloxy)propenylamine has been extensively explored in preclinical studies. Research indicates that this compound exhibits promising activity against various disease states, including inflammation and neurodegenerative disorders. The ability of the ethyl-substituted imidazole ring to modulate inflammatory pathways has been particularly noteworthy, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data suggest that this compound may interact with neurotransmitter receptors, making it a candidate for treating neurological conditions.

In conclusion, 3-(1ethyl)-imidazol-propenylamine (CAS No. 1563215–54–2) represents a fascinating molecule with significant implications for pharmaceutical research and development. Its unique structural features and biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, its role in drug discovery is expected to expand further, solidifying its position as a cornerstone of modern medicinal chemistry.